Cas no 1261929-80-9 (2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261929-80-9
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD18316839
• CID: 2764167
• PubChem ID: 53222651
• Update Time: 2025-05-20

2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30687025
• 2-Amino-5-(3-formylphenyl)nicotinic acid, 95%
• 2-AMINO-5-(3-FORMYLPHENYL)NICOTINIC ACID
• SCHEMBL2563039
• 1261929-80-9
• MFCD18316839
• 2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18316839
• Inchi： 1S/C13H10N2O3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-2-8(4-9)7-16/h1-7H,(H2,14,15)(H,17,18)
• InChI Key： RKCQEFWREHVGHH-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC(=C1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 242.06914219Da
• Monoisotopic Mass: 242.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid

Introduction to 2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid (CAS No: 1261929-80-9)

2-Amino-5-(3-formylphenyl)pyridine-3-carboxylic acid is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its intricate molecular structure and versatile reactivity. This compound, identified by the CAS number 1261929-80-9, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both amino and formyl functional groups on a pyridine core makes it a valuable intermediate for constructing more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid consists of a pyridine ring substituted at the 2-position with an amino group (-NH₂), at the 5-position with a formyl group (-CHO), and at the 3-position with a carboxylic acid group (-COOH). This arrangement imparts unique chemical properties that facilitate its use in various synthetic pathways. The amino group, for instance, can participate in hydrogen bonding interactions, making it useful in designing molecules with specific binding affinities. Meanwhile, the formyl group serves as a reactive site for condensation reactions, enabling the formation of Schiff bases or other derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid in addressing emerging therapeutic challenges. Researchers have been exploring its utility as a building block for small-molecule drugs targeting various diseases, including cancer and inflammatory disorders. The pyridine core is particularly favored in drug design due to its ability to modulate biological pathways through interactions with proteins and enzymes.

In particular, studies have demonstrated that derivatives of this compound exhibit promising pharmacological activities. For example, modifications at the 3-position carboxylic acid group can enhance solubility and bioavailability, while alterations at the 5-position formyl group can improve binding affinity to specific biological targets. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

The synthesis of 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The involvement of advanced catalytic systems has further optimized these processes, enabling higher yields and purities. Such improvements are crucial for facilitating preclinical and clinical studies where high-quality starting materials are essential.

From a computational chemistry perspective, virtual screening techniques have been employed to identify how 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors implicated in disease mechanisms. These insights guide medicinal chemists in designing analogs with enhanced pharmacological properties.

The role of 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid extends beyond drug development; it also serves as a key intermediate in materials science. Its ability to form coordination complexes with metal ions has been exploited in designing luminescent materials and catalysts. Such applications highlight the interdisciplinary nature of modern chemical research, where compounds like this contribute to advancements across multiple fields.

Ongoing research continues to uncover new applications for 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid, driven by its unique structural features and reactivity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of its potential, paving the way for innovative solutions in medicine and technology.

In conclusion, 2-amino-5-(3-formylphenyl)pyridine-3-carboxylic acid (CAS No: 1261929-80-9) represents a cornerstone in contemporary chemical research. Its multifaceted applications underscore its importance as a versatile intermediate, driving progress in pharmaceuticals, materials science, and beyond. As scientific methodologies evolve, the compound's role is expected to expand further, reinforcing its significance in addressing global challenges through innovative chemical solutions.